Cas no 1781715-49-8 (7-Bromo-indole-1-acetic acid)

• Product Name: 7-Bromo-indole-1-acetic acid
• CAS No: 1781715-49-8
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 6789727
• PubChem ID: 84018808
• Update Time: 2025-06-12

7-Bromo-indole-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1781715-49-8
• 7-Bromo-indole-1-acetic acid
• 2-(7-bromoindol-1-yl)acetic acid

• Inchi： 1S/C10H8BrNO2/c11-8-3-1-2-7-4-5-12(10(7)8)6-9(13)14/h1-5H,6H2,(H,13,14)
• InChI Key： UTEDGYSJWOTTHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CN(CC(=O)O)C=21

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 7-Bromo-indole-1-acetic acid

Research Brief on 7-Bromo-indole-1-acetic acid (CAS: 1781715-49-8): Recent Advances and Applications

7-Bromo-indole-1-acetic acid (CAS: 1781715-49-8) is a brominated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting cancer, inflammation, and neurological disorders. Recent studies have explored its potential as a scaffold for designing novel inhibitors and probes, leveraging its unique chemical properties and reactivity.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 7-Bromo-indole-1-acetic acid as a precursor for the synthesis of indole-based kinase inhibitors. The researchers demonstrated that modifications at the 7-position of the indole ring significantly enhanced the binding affinity of the resulting compounds to specific kinase targets, such as EGFR and BRAF, which are critical in cancer signaling pathways. The study employed molecular docking and in vitro assays to validate the inhibitory activity, showcasing the compound's potential in oncology drug development.

In another recent investigation, 7-Bromo-indole-1-acetic acid was utilized as a building block for the development of fluorescent probes targeting amyloid-beta aggregates, which are implicated in Alzheimer's disease. The study, featured in ACS Chemical Neuroscience (2024), reported that bromination at the 7-position improved the probe's stability and selectivity for amyloid-beta fibrils, enabling real-time imaging of protein aggregation in neuronal cells. This advancement opens new avenues for early diagnosis and therapeutic monitoring of neurodegenerative diseases.

Furthermore, the compound's role in agrochemical research has been explored, with a 2023 study in Pest Management Science demonstrating its efficacy as a growth regulator in plants. The brominated indole derivative was found to modulate auxin-like activity, promoting root development and stress tolerance in crops. This application underscores the compound's versatility beyond pharmaceutical contexts, addressing global challenges in sustainable agriculture.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 7-Bromo-indole-1-acetic acid-derived compounds. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, prompting researchers to investigate prodrug strategies and formulation enhancements. Collaborative efforts between academia and industry are underway to address these limitations and accelerate the translation of findings into clinical and agricultural applications.

In conclusion, 7-Bromo-indole-1-acetic acid (CAS: 1781715-49-8) continues to be a valuable tool in chemical biology, with its applications expanding across drug discovery, diagnostics, and agrochemistry. Ongoing research aims to refine its derivatives for improved efficacy and safety, positioning this compound as a cornerstone in the development of next-generation therapeutics and technologies.